Cas no 2097950-32-6 (2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid)

• Product Name: 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid
• CAS No: 2097950-32-6
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5721292
• PubChem ID: 121202744
• Update Time: 2025-06-13

2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, α-ethyl-4-(methoxymethyl)-3,3-dimethyl-
• 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic Acid
• 2097950-32-6
• 2-[4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl]butanoic acid
• AKOS026710927
• F1907-6558
• 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid

• Inchi： 1S/C12H23NO3/c1-5-10(11(14)15)13-6-9(7-16-4)12(2,3)8-13/h9-10H,5-8H2,1-4H3,(H,14,15)
• InChI Key： WLIUJGWQSGESTM-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(C(=O)O)CC)CC1(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 311.1±17.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid

Recent Advances in the Study of 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid (CAS: 2097950-32-6)

The compound 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid (CAS: 2097950-32-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and methoxymethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step process involving asymmetric catalysis, which allowed for the enantioselective formation of the pyrrolidine ring. This advancement is critical for ensuring the consistent quality and availability of the compound for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Additionally, preliminary data indicate that the compound may have anti-inflammatory properties, making it a candidate for further exploration in autoimmune and inflammatory diseases.

The mechanism of action of this compound has been elucidated through structural biology techniques. X-ray crystallography and molecular docking studies have provided detailed insights into its binding interactions with target proteins. These findings are instrumental in the design of derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, the recent research on 2-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)butanoic acid (CAS: 2097950-32-6) highlights its multifaceted potential in drug discovery. The advancements in synthesis, coupled with a deeper understanding of its pharmacological profile, position this compound as a promising candidate for further development. Future studies should focus on translational research to evaluate its efficacy and safety in clinical settings.